Cas no 1538911-95-3 (1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 1538911-95-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5760047
• PubChem ID: 82611600
• Update Time: 2025-06-15

1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
• EN300-1807905
• 1538911-95-3

• Inchi： 1S/C11H16N2O2/c1-8-9(7-12-13(8)2)11(10(14)15)5-3-4-6-11/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： ZDWSPXIICFLJNH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C)C=2C)CCCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic Acid (CAS No. 1538911-95-3)

1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1538911-95-3, has garnered attention due to its unique chemical properties and its relevance in the development of novel therapeutic agents. The presence of a cyclopentane ring fused with a pyrazole moiety makes it a structurally interesting molecule, offering opportunities for diverse pharmacological applications.

The molecular framework of 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a carboxylic acid group at the 1-position and a 1,5-dimethyl-1H-pyrazol-4-yl group at the 4-position. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and interaction with biological targets. The pyrazole ring, known for its heterocyclic stability and ability to engage in hydrogen bonding, plays a crucial role in modulating the compound's biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyrazole and cyclopentane moieties. These structural motifs are frequently found in biologically active molecules, making them valuable scaffolds for drug discovery. The compound 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid represents an excellent example of such a scaffold, offering a platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid functionality at the 1-position of the cyclopentane ring provides a versatile handle for chemical modifications, allowing for the introduction of various substituents that can enhance binding affinity or improve metabolic stability. Similarly, the pyrazole ring can be further functionalized to explore different biological pathways and mechanisms.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles. The incorporation of a pyrazole moiety into these structures has been shown to enhance bioactivity, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of this class have been investigated for their potential in treating inflammatory diseases and neurological disorders.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound's pharmacological properties in preclinical studies.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The pyrazole ring's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a promising candidate for drug development. Additionally, the cyclopentane ring contributes to steric constraints that can fine-tune binding affinity.

The potential therapeutic applications of 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid are broad and varied. Researchers are exploring its utility in developing treatments for conditions such as cancer, inflammation, and infectious diseases. The compound's structural features make it amenable to further modifications aimed at improving selectivity and reducing side effects. As such, it represents an exciting area for future research and development.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid interacts with biological targets at the atomic level. These insights can guide experimental design and help optimize lead compounds for clinical development. Furthermore, virtual screening methods enable rapid identification of promising derivatives based on known bioactive structures.

The future prospects for 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid are bright, with ongoing research aimed at uncovering its full potential as a pharmaceutical intermediate. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.